Cas no 28059-69-0 (2-(4-Nitrophenoxy)-Propanoic Acid Ethyl Ester)

• Product Name: 2-(4-Nitrophenoxy)-Propanoic Acid Ethyl Ester
• CAS No: 28059-69-0
• MF: C₁₁H₁₃NO₅
• MW: 239.224623441696
• CID: 1059732
• PubChem ID: 13716845
• Update Time: 2025-04-20

2-(4-Nitrophenoxy)-Propanoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-(4-Nitrophenoxy)-Propanoic Acid Ethyl Ester
• 2-(4-Nitrophenoxy)-P
• 2-(4-nitro-phenoxy)-propionic acid ethyl ester
• starbld0002684
• MFBLAYNELIBQML-UHFFFAOYSA-N
• AKOS010990937
• SCHEMBL655938
• 28059-69-0
• ethyl 2-(4-nitrophenoxy)propanoate
• ethyl 2-(4-nitrophenoxy)propionate
• DA-07377

• Inchi： 1S/C11H13NO5/c1-3-16-11(13)8(2)17-10-6-4-9(5-7-10)12(14)15/h4-8H,3H2,1-2H3
• InChI Key： MFBLAYNELIBQML-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])C(C(=O)OCC)C

Computed Properties

• Exact Mass: 239.07939
• Monoisotopic Mass: 239.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• PSA: 78.67